Cas no 878673-54-2 (Dimethyl 2-(3-bromo-5-formyl-4-((2-methoxyethoxy)methoxy)phenyl)succinate)

• Product Name: Dimethyl 2-(3-bromo-5-formyl-4-((2-methoxyethoxy)methoxy)phenyl)succinate
• CAS No: 878673-54-2
• MF: C₁₇H₂₁BrO₈
• MW: 433.247845411301
• CID: 844470
• PubChem ID: 71464321
• Update Time: 2025-10-29

Dimethyl 2-(3-bromo-5-formyl-4-((2-methoxyethoxy)methoxy)phenyl)succinate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-(3-bromo-5-formyl-4-((2-methoxyethoxy)methoxy)phenyl)succinate
• Butanedioic acid, 2-[3-bromo-5-formyl-4-[(2-methoxyethoxy)methoxy]phenyl]-, 1,4-dimethyl ester
• dimethyl 2-[3-bromo-5-formyl-4-(2-methoxyethoxymethoxy)phenyl]butanedioate
• Dimethyl 2-{3-bromo-5-formyl-4-[(2-methoxyethoxy)methoxy]phenyl}butanedioate
• 878673-54-2
• DTXSID20856086
• Dimethyl2-(3-bromo-5-formyl-4-((2-methoxyethoxy)methoxy)phenyl)succinate

• Inchi： 1S/C17H21BrO8/c1-22-4-5-25-10-26-16-12(9-19)6-11(7-14(16)18)13(17(21)24-3)8-15(20)23-2/h6-7,9,13H,4-5,8,10H2,1-3H3
• InChI Key： JDWSPMMHRZPBEH-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=O)C=C(C=1)C(C(=O)OC)CC(=O)OC)OCOCCOC

Computed Properties

• Exact Mass: 432.04198g/mol
• Monoisotopic Mass: 432.04198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Dimethyl 2-(3-bromo-5-formyl-4-((2-methoxyethoxy)methoxy)phenyl)succinate

Dimethyl 2-(3-bromo-5-formyl-4-((2-methoxyethoxy)methoxy)phenyl)succinate: A Comprehensive Overview

The compound Dimethyl 2-(3-bromo-5-formyl-4-((2-methoxyethoxy)methoxy)phenyl)succinate, identified by the CAS number 878673-54-2, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its intricate structure, which includes a succinic acid derivative substituted with multiple functional groups, including a bromine atom, a formyl group, and a methoxyethoxy methoxy group attached to a phenyl ring. The presence of these substituents imparts unique chemical properties, making this compound a valuable subject for both academic and industrial investigations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such multifunctional molecules, leveraging advanced methodologies such as Suzuki-Miyaura coupling and other cross-coupling reactions. These techniques allow for the controlled introduction of substituents, ensuring high purity and structural integrity of the final product. The synthesis of Dimethyl 2-(3-bromo-5-formyl-4-((2-methoxyethoxy)methoxy)phenyl)succinate involves a series of carefully designed steps, including nucleophilic substitution, oxidation, and esterification reactions, each contributing to the formation of the desired structure.

The structural complexity of this compound makes it an ideal candidate for exploring its biological activity. Recent studies have focused on its potential as a precursor in drug discovery, particularly in the development of bioactive molecules with anti-inflammatory or anticancer properties. The bromine atom and formyl group are known to play crucial roles in modulating biological responses, while the methoxy groups enhance solubility and stability, making this compound suitable for in vivo studies.

In addition to its biological applications, this compound has shown promise in materials science. Its ability to form stable ester linkages makes it a potential candidate for the synthesis of biodegradable polymers or as a building block in nanotechnology applications. Researchers have also explored its use in catalytic processes, where its unique structure facilitates selective catalysis under specific reaction conditions.

The synthesis and characterization of Dimethyl 2-(3-bromo-5-formyl-4-((2-methoxyethoxy)methoxy)phenyl)succinate have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm its structure and purity. These studies highlight the importance of rigorous characterization in ensuring the reliability of research findings.

Furthermore, the environmental impact of this compound has been a topic of interest among researchers. Given its complex structure and potential applications, understanding its biodegradation pathways is essential for assessing its environmental safety. Preliminary studies suggest that under certain conditions, this compound can undergo enzymatic degradation, reducing its persistence in natural ecosystems.

In conclusion, Dimethyl 2-(3-bromo-5-formyl-4-((2-methoxyethoxy)methoxy)phenyl)succinate (CAS No: 878673-54-2) stands out as a versatile molecule with diverse applications across multiple disciplines. Its intricate structure not only presents challenges in synthesis but also offers opportunities for innovative solutions in drug development, materials science, and environmental chemistry. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.